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Compound of Interest

2-Aminopyridine-3-carboxamide
Compound Name:

hydrochloride
CAS No.: 1221723-00-7
Cat. No.: B3365407

Get Quote

The 2-Aminopyridine-3-carboxamide Scaffold: A
Technical Guide

Subject: 2-Aminopyridine-3-carboxamide Hydrochloride (2-Aminonicotinamide HCI) CAS
Registry Number: 13438-65-8 (Free base) / 50608-99-6 (General amide derivatives) Chemical
Formula:

Executive Summary

The 2-aminopyridine-3-carboxamide scaffold is a "privileged structure” in medicinal chemistry,
characterized by a pyridine ring substituted with an amino group at the C2 position and a
carboxamide at the C3 position. This arrangement creates a dense hydrogen-bonding motif
capable of bidentate or tridentate interactions with biological targets.

Its primary utility lies in kinase inhibition (specifically c-Met and Syk), nNOS inhibition
(neuroprotection), and NAD+ mimicry (SIRT/PARP modulation). The hydrochloride salt form is
utilized to enhance aqueous solubility and bioavailability, stabilizing the basic pyridine nitrogen (
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Mechanistic Pharmacology & Target Engagement
Kinase Inhibition (The "Hinge Binder" Motif)

The most significant application of this scaffold is as a Type | ATP-competitive kinase inhibitor.
The 2-aminopyridine moiety functions as a high-fidelity "hinge binder" within the ATP-binding
pocket of protein kinases.

e Binding Mode: The pyridine nitrogen (N1) acts as a hydrogen bond acceptor for the
backbone NH of the kinase hinge region. The exocyclic 2-amino group (

) acts as a hydrogen bond donor to the backbone carbonyl of the hinge.

o Key Target.c-Met (Hepatocyte Growth Factor Receptor).[1]

o Derivatives of this scaffold (e.g., BMS-777607 analogs) bind to the c-Met hinge (residues
Pro1158/Met1160 in human c-Met), blocking ATP access and autophosphorylation.

o Selectivity: The 3-carboxamide group projects into the solvent-exposed region or interacts
with the "gatekeeper" residue, allowing for selectivity tuning via N-substitution on the amide.

NNOS Inhibition (The "Glutamate Clamp")

In the context of neuronal Nitric Oxide Synthase (nNOS), the 2-aminopyridine head group
mimics the guanidinium group of the natural substrate, L-Arginine.

e Mechanism: The scaffold anchors into the active site via a double charge-assisted hydrogen
bond with conserved glutamate residues (Glu-592 in rat nNOS).

o Therapeutic Value: Selective inhibition of NNOS over eNOS (endothelial) is critical for
treating neurodegenerative conditions (e.g., stroke, Parkinson's) without causing
hypertension.

NAD+ Mimicry (SIRT & PARP)

As a structural analog of nicotinamide (the product of NAD+ consumption), this scaffold can
modulate enzymes that utilize NAD+ as a cofactor.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.mdpi.com/1420-3049/26/1/52
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Sirtuins (SIRT1-7): Acts as a weak inhibitor or "base exchange" substrate, modulating
deacetylation rates.

¢ PARP: The carboxamide orientation mimics the nicotinamide moiety bound in the PARP
active site, potentially inhibiting poly(ADP-ribose) synthesis.

Visualization: Pharmacophore & Binding Logic

The following diagram illustrates the dual-action binding modes of the scaffold in Kinase and
NNOS active sites.

Structure-Activity Relationship (SAR)
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Caption: Dual binding modes of the 2-aminopyridine-3-carboxamide scaffold in Kinase (Hinge)
and nNOS (Glu-Clamp) pockets.

Medicinal Chemistry & Synthesis[2][3][4]
Structure-Activity Relationship (SAR) Data
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The following table summarizes the impact of substitutions on the scaffold based on c-Met and
general kinase activity.

Effect on Biological

Position Substitution o
Activity
Critical. Essential for H-bond
2-Amino ( _ donor activity. Alkylation here
Unsubstituted ) ]
) usually abolishes kinase

potency.

3-Carboxamide ( Good solubility; moderate

Primary Amide
) potency.

High Potency. Allows access to

3-Carboxamide ( the hydrophobic "back pocket"
Aryl/Heteroaryl

) or "selectivity pocket" of the

kinase.

Increases metabolic stability;
Pyridine C4/C5 Halogen (F, Cl) modulates pKa of the pyridine

nitrogen.

Can improve hydrophobic
o packing but may introduce
Pyridine C6 Alkyl/Aryl ] ) )
steric clashes if the pocket is

narrow.

Synthesis Protocol (Preferred "Med-Chem" Route)

While multicomponent reactions exist, the most reliable route for generating diverse derivatives
is the Amide Coupling of 2-aminonicotinic acid.

Reagents:
o Starting Material: 2-Aminonicotinic acid (Commercial).

e Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium
3-oxid hexafluorophosphate) or CDI.
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» Base: DIPEA (N,N-Diisopropylethylamine).
e Solvent: DMF (Dimethylformamide).[2]
Step-by-Step Protocol:

» Activation: Dissolve 2-aminonicotinic acid (1.0 equiv) in dry DMF (0.2 M concentration). Add
DIPEA (2.0 equiv) and HATU (1.2 equiv). Stir at room temperature for 15 minutes to form the
active ester.

o Note: The 2-amino group is weakly nucleophilic compared to the carboxylate activation, so
self-polymerization is minimal under these conditions.

e Coupling: Add the desired amine (
, 1.1 equiv). For the primary amide (scaffold core), use ammonium chloride (

, 3.0 equiv) and extra DIPEA (3.0 equiv).

o Reaction: Stir at RT for 4-12 hours. Monitor by LC-MS for the product mass

o Workup: Dilute with ethyl acetate, wash with saturated

(to remove acid), water, and brine. Dry over
2]

o Salt Formation (Hydrochloride): Dissolve the purified free base in a minimal amount of
Ethanol. Add 4M HCI in Dioxane (1.5 equiv) dropwise at 0°C. A white precipitate (the HCI
salt) will form. Filter and wash with cold ether.

Experimental Protocols
Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4143138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4143138/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Aminonicotinic Acid

tep 1

Activation
(HATU, DIPEA, DMF)

tep 2

Amine Addition
(R-NH2 or NH4CI)

T, 12h

Crude Amide

orkup

Extraction & Column Chromatography

tep 3

HCI Salt Formation
(HCI in Dioxane/EtOH)

2-Aminopyridine-3-carboxamide HCI
(Final Product)

Click to download full resolution via product page

Caption: Optimized synthetic workflow for the generation of 2-aminopyridine-3-carboxamide
HCI.

In Vitro c-Met Kinase Assay Protocol
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To validate the biological potential of synthesized derivatives, use a Time-Resolved
Fluorescence Resonance Energy Transfer (TR-FRET) assay.

e Reagents: Recombinant human c-Met kinase domain, Poly(Glu, Tyr) 4:1 substrate labeled
with biotin, ATP, Europium-labeled anti-phosphotyrosine antibody, and XL665-labeled
streptavidin.

o Preparation: Prepare a 10 mM stock of the test compound (2-aminopyridine derivative) in
DMSO. Serial dilute (1:3) to generate an 8-point dose-response curve.

e Reaction:
o Mix Kinase (5 ng/well) + Substrate (1 uM) + Compound in kinase buffer (

HEPES pH 7.5,

DTT).
o Initiate reaction by adding ATP (at
concentration, typically 10 uM).

o Incubate for 60 minutes at room temperature.

o Detection: Add detection mix (Eu-antibody + Streptavidin-XL665) containing EDTA to stop
the kinase reaction.

o Readout: Measure fluorescence ratio (665 nm / 620 nm) on a plate reader (e.g., EnVision).
Calculate

using non-linear regression.

Future Outlook & Strategic Applications

The 2-aminopyridine-3-carboxamide scaffold remains highly relevant due to its fragment-based
drug discovery (FBDD) potential.
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o PROTACS: The scaffold's defined binding mode makes it an excellent "warhead" for
Proteolysis Targeting Chimeras targeting c-Met or other kinases.

o CNS Penetration: The ability to tune the lipophilicity of the 3-carboxamide tail allows for the
design of blood-brain barrier (BBB) permeable nNOS inhibitors for neurodegenerative
therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Biological potential of 2-Aminopyridine-3-carboxamide
hydrochloride scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3365407/docs#biological-potential-of-2-
aminopyridine-3-carboxamide-hydrochloride-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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